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Compound of Interest

Compound Name: 2,8-Dimethylquinoline

Cat. No.: B075129 Get Quote

Physical Properties of 2,8-Dimethylquinoline: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2,8-
Dimethylquinoline, a heterocyclic aromatic organic compound. The information presented

herein is intended to support research and development activities, particularly in the fields of

medicinal chemistry and materials science, where understanding the physical characteristics of

a compound is crucial for its application and manipulation.

Core Physical Properties
2,8-Dimethylquinoline (CAS No: 1463-17-8) is a substituted quinoline with the molecular

formula C₁₁H₁₁N. At room temperature, it exists as a solid. The precise determination of its

physical properties, such as melting and boiling points, is fundamental for its purification,

characterization, and use in various chemical syntheses.

Data Presentation
The experimentally determined physical properties of 2,8-Dimethylquinoline are summarized

in the table below.
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Physical Property Value Units

Melting Point 61 °C

Boiling Point 248.85 °C

Density 1.0394 g/cm³

Flash Point 105 °C

Vapor Pressure 0.0263 mmHg at 25°C

Refractive Index 1.6022

Table 1: Key physical properties of 2,8-Dimethylquinoline.[1]

Experimental Protocols for Property Determination
The following sections outline the standard experimental methodologies for determining the

melting and boiling points of organic compounds like 2,8-Dimethylquinoline. These protocols

are based on established laboratory techniques.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The melting

point is a critical indicator of purity, with impurities typically causing a depression and

broadening of the melting range.[1]

Methodology: Capillary Method using a Melting Point Apparatus (e.g., MelTemp or Thiele Tube)

Sample Preparation: A small amount of finely powdered, dry 2,8-Dimethylquinoline is

packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup:

Melting Point Apparatus: The capillary tube is placed in the heating block of the apparatus,

adjacent to a calibrated thermometer.
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Thiele Tube: The capillary tube is attached to a thermometer, and both are immersed in a

high-boiling point oil (e.g., mineral oil or silicone oil) within a Thiele tube. The Thiele tube is

designed to ensure uniform heating of the oil bath through convection.

Heating: The apparatus is heated slowly, at a rate of 1-2 °C per minute, as the temperature

approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (the beginning of

melting) and the temperature at which the entire sample becomes a clear liquid (the

completion of melting) are recorded. This range is reported as the melting point. For pure

compounds, this range is typically narrow (0.5-1 °C).[1]

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. The normal boiling point is the temperature at which the vapor pressure is

equal to the standard atmospheric pressure (1 atm).

Methodology: Distillation Method

Apparatus Setup: A distillation apparatus is assembled, consisting of a distilling flask

containing the 2,8-Dimethylquinoline sample and a few boiling chips to ensure smooth

boiling. A condenser is attached to the side arm of the flask, and a thermometer is positioned

so that the top of the bulb is level with the bottom of the side arm leading to the condenser.

Heating: The distilling flask is heated gently. As the liquid boils, the vapor rises and

surrounds the thermometer bulb.

Temperature Reading: The temperature is recorded when it becomes constant. This stable

temperature, at which the liquid and vapor are in equilibrium, is the boiling point of the

substance.

Methodology: Thiele Tube Method (for small quantities)

Sample Preparation: A small amount of 2,8-Dimethylquinoline is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube with the open

end submerged in the liquid.
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Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

Thiele tube filled with a suitable heating oil.

Heating: The Thiele tube is heated, and as the temperature rises, air trapped in the capillary

tube expands and escapes as bubbles.

Observation: Heating is continued until a steady stream of bubbles emerges from the

capillary tube. The heat is then removed. The temperature at which the bubbling stops and

the liquid begins to be drawn into the capillary tube is recorded as the boiling point. This is

the point where the vapor pressure of the liquid equals the external pressure.

Workflow for Physical Property Determination
The logical flow for the experimental determination of the melting and boiling points of 2,8-
Dimethylquinoline is illustrated in the following diagram.
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Melting Point Determination Boiling Point Determination

Start: Obtain pure 2,8-Dimethylquinoline sample

Prepare sample in capillary tube

Set up melting point apparatus (MelTemp or Thiele Tube)

Heat apparatus slowly (1-2 °C/min)

Observe and record temperature range of melting

End: Report melting point range

Start: Obtain pure 2,8-Dimethylquinoline sample

Prepare sample in distillation flask or test tube

Set up distillation apparatus or Thiele tube

Heat sample to boiling

Record stable temperature (distillation) or temperature at liquid entry into capillary (Thiele tube)

End: Report boiling point

Click to download full resolution via product page

Caption: Workflow for determining the melting and boiling points of 2,8-Dimethylquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b075129?utm_src=pdf-custom-synthesis
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b075129#physical-properties-of-2-8-dimethylquinoline-melting-point-boiling-point
https://www.benchchem.com/product/b075129#physical-properties-of-2-8-dimethylquinoline-melting-point-boiling-point
https://www.benchchem.com/product/b075129#physical-properties-of-2-8-dimethylquinoline-melting-point-boiling-point
https://www.benchchem.com/product/b075129#physical-properties-of-2-8-dimethylquinoline-melting-point-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075129?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

